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Compound of Interest

Compound Name: 3,5-Diethynylbenzoic acid

Cat. No.: B1340155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,5-Diethynylbenzoic
acid (CAS No. 883106-26-1). The following sections detail the hazardous properties, safe

handling procedures, emergency protocols, and relevant experimental methodologies

associated with this compound. This document is intended to equip laboratory personnel with

the necessary knowledge to work with this chemical in a safe and responsible manner.

Hazard Identification and Classification
3,5-Diethynylbenzoic acid is classified as a hazardous substance. It is crucial to understand

its potential health effects and physical hazards before handling.

GHS Classification:

Based on available data, 3,5-Diethynylbenzoic acid falls under the following GHS hazard

categories:

Acute Toxicity, Oral (Category 4)[1][2]

Skin Irritation (Category 2)[1][2]

Eye Irritation (Category 2A)[1][2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[1][2]
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Signal Word:Warning[1]

Pictogram:

Exclamation Mark GHS Pictogram

Hazard Statements:[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

While a comprehensive toxicological profile is not available, the "Harmful if swallowed"

classification indicates that ingestion of this compound can lead to adverse health effects. The

diethynyl substitution also warrants caution, as acetylenic compounds can be reactive.

Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD50 (oral, dermal) and LC50 (inhalation) values for

3,5-Diethynylbenzoic acid, are not readily available in the searched literature. The H302

classification is based on general chemical hazard assessments.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,5-Diethynylbenzoic acid is

presented in the table below.
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Property Value Reference

Molecular Formula C₁₁H₆O₂ [3]

Molecular Weight 170.17 g/mol [1]

Appearance Solid [1]

CAS Number 883106-26-1 [3]

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to ensure the safety of

laboratory personnel and the integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.[4]

Wear appropriate personal protective equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools, especially when handling the dry, solid material.[4]

Prevent fire caused by electrostatic discharge.[4]

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[1][4] A storage temperature of 2-8°C in a dry

environment is recommended.[1]

Store away from incompatible materials, such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If breathing has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[4]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

develops or persists.

[4]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and contact

with the substance. Wear appropriate PPE.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Containment and Cleanup:
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Remove all sources of ignition.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Carefully sweep up the spilled solid material, avoiding dust generation.

Collect the material in a suitable, closed container for disposal.[4]

Clean the spill area with a suitable solvent and then wash with soap and water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: The combustion of 3,5-Diethynylbenzoic acid may produce hazardous

decomposition products, including carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3,5-Diethynylbenzoic acid
was not found in the searched literature, a closely related procedure for the synthesis of its

ethyl ester, ethyl 3,5-diethynylbenzoate, provides a strong basis for its preparation via a

Sonogashira coupling reaction. The synthesis of the acid would likely involve a similar coupling

followed by hydrolysis of the ester.

Illustrative Synthesis of a 3,5-Diethynyl-Aryl Compound
(Based on Ethyl 3,5-Diethynylbenzoate Synthesis)
This protocol is adapted from the synthesis of a related compound and should be optimized for

the specific synthesis of 3,5-Diethynylbenzoic acid.

Reaction: Sonogashira coupling of a di-halogenated benzoic acid derivative with a protected

acetylene, followed by deprotection.

Materials:
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3,5-Dibromobenzoic acid (or its ester derivative)

Ethynyltrimethylsilane (or another protected acetylene)

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

Copper(I) iodide (CuI)

Triphenylphosphine (PPh₃)

Triethylamine (Et₃N)

Tetrabutylammonium fluoride (TBAF)

Acetic acid (AcOH)

Appropriate solvents (e.g., THF, ethanol)

Procedure:

Sonogashira Coupling:

In a reaction vessel under an inert atmosphere (e.g., argon or nitrogen), dissolve the 3,5-

dihalogenated benzoic acid derivative, the palladium catalyst (Pd₂(dba)₃), copper(I) iodide,

and triphenylphosphine in a suitable solvent such as triethylamine.

To this mixture, add the protected acetylene (e.g., ethynyltrimethylsilane).

Stir the reaction mixture at an appropriate temperature (e.g., room temperature to reflux)

and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

Deprotection:

Once the coupling reaction is complete, cool the mixture.

Add a deprotecting agent such as tetrabutylammonium fluoride in a solvent system like

acetic acid.
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Stir the mixture until the deprotection is complete, again monitoring by an appropriate

analytical method.

Workup and Purification:

Upon completion, the reaction mixture would typically be quenched with water and

extracted with an organic solvent.

The organic layers would be combined, washed, dried, and the solvent removed under

reduced pressure.

The crude product can be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system.

Note: If starting with an ester of 3,5-dibromobenzoic acid, a final hydrolysis step (e.g., using

NaOH or LiOH followed by acidification) would be necessary to obtain 3,5-Diethynylbenzoic
acid.

General Purification of Aryl Carboxylic Acids
Solid aryl carboxylic acids like 3,5-Diethynylbenzoic acid can be purified using the following

general procedure:

Dissolve the crude acid in an aqueous solution of a weak base (e.g., sodium bicarbonate or

ammonia) to form the corresponding salt.

Wash the aqueous solution with an organic solvent (e.g., diethyl ether or dichloromethane) to

remove any non-acidic impurities.

Acidify the aqueous layer with a mineral acid (e.g., HCl) to precipitate the purified carboxylic

acid.

Collect the solid by filtration, wash with cold water, and dry under vacuum.

Further purification can be achieved by recrystallization from an appropriate solvent or

solvent mixture.

Visualizations
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The following diagrams illustrate key logical workflows for the safe handling and synthesis of

3,5-Diethynylbenzoic acid.

Safe Handling Workflow for 3,5-Diethynylbenzoic Acid

Preparation

Handling

Cleanup & Storage

Conduct Risk Assessment

Gather Materials & SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Weigh Solid Carefully

Dispense and Transfer

Perform Reaction

Decontaminate Glassware

Dispose of Waste Properly

Store in Cool, Dry, Ventilated Area
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3,5-Diethynylbenzoic acid.

Illustrative Synthesis Workflow
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Crude 3,5-Diethynylbenzoic Acid
(or ester)

Ester Hydrolysis
(if applicable)

Purification
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Pure 3,5-Diethynylbenzoic Acid
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Caption: A conceptual workflow for the synthesis of 3,5-Diethynylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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